![molecular formula C15H15N3O5 B4164575 N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide](/img/structure/B4164575.png)
N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide
Overview
Description
N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide, also known as MNPAF, is a chemical compound that has been extensively studied for its potential use in scientific research. MNPAF is a furan-based nitrophenyl derivative that has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide is not fully understood, but it is thought to involve the inhibition of the nuclear factor kappa B (NF-κB) pathway, which plays a key role in regulating inflammation and cancer cell growth. N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide in lab experiments is its specificity for the NF-κB pathway, which makes it a useful tool for studying the role of this pathway in various cellular processes. However, one limitation of using N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are several future directions for the study of N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide. One direction is the development of novel therapeutics based on N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide for the treatment of cancer and inflammatory diseases. Another direction is the further investigation of the mechanism of action of N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide, which could lead to the discovery of new targets for drug development. Additionally, the development of new fluorescent probes based on N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide could have important applications in the detection of nitric oxide in biological systems.
In conclusion, N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide is a promising compound for scientific research due to its anti-inflammatory and anti-cancer properties, as well as its potential use as a fluorescent probe. Further research is needed to fully understand the mechanism of action of N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide and its potential as a therapeutic agent.
Scientific Research Applications
N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide has been studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of novel therapeutics. N-[2-(4-morpholinyl)-5-nitrophenyl]-2-furamide has also been studied for its potential use as a fluorescent probe for the detection of nitric oxide.
properties
IUPAC Name |
N-(2-morpholin-4-yl-5-nitrophenyl)furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O5/c19-15(14-2-1-7-23-14)16-12-10-11(18(20)21)3-4-13(12)17-5-8-22-9-6-17/h1-4,7,10H,5-6,8-9H2,(H,16,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFNGBJMSGPUDFB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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